Cas no 89435-25-6 ([1,1'-Bicyclohexyl]-4-ol, 4-(2,4-dimethylphenyl)-4'-pentyl-)

[1,1'-Bicyclohexyl]-4-ol, 4-(2,4-dimethylphenyl)-4'-pentyl- structure
89435-25-6 structure
Product Name:[1,1'-Bicyclohexyl]-4-ol, 4-(2,4-dimethylphenyl)-4'-pentyl-
CAS No:89435-25-6
MF:C25H40O
MW:356.5845079422
CID:600923
PubChem ID:71324188
Update Time:2025-04-19

[1,1'-Bicyclohexyl]-4-ol, 4-(2,4-dimethylphenyl)-4'-pentyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Bicyclohexyl]-4-ol, 4-(2,4-dimethylphenyl)-4'-pentyl-
    • 1-(2,4-dimethylphenyl)-4-(4-pentylcyclohexyl)cyclohexan-1-ol
    • DTXSID40753684
    • 89435-25-6
    • 1~2~,1~4~-Dimethyl-3~4~-pentyl-2~3~,2~4~,2~5~,2~6~,3~1~,3~2~,3~3~,3~4~,3~5~,3~6~-decahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-2~1~(2~2~H)-ol
    • Inchi: 1S/C25H40O/c1-4-5-6-7-21-9-11-22(12-10-21)23-14-16-25(26,17-15-23)24-13-8-19(2)18-20(24)3/h8,13,18,21-23,26H,4-7,9-12,14-17H2,1-3H3
    • InChI Key: LWZAYVCHSOTTHR-UHFFFAOYSA-N
    • SMILES: OC1(C2C=CC(C)=CC=2C)CCC(CC1)C1CCC(CCCCC)CC1

Computed Properties

  • Exact Mass: 356.307915895g/mol
  • Monoisotopic Mass: 356.307915895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.2
  • Topological Polar Surface Area: 20.2Ų
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